Cas no 938461-08-6 (Oxazole, 5-(2-bromo-4-methylphenyl)-)

• Product Name: Oxazole, 5-(2-bromo-4-methylphenyl)-
• CAS No: 938461-08-6
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD27933771
• CID: 5079341
• PubChem ID: 67403933
• Update Time: 2026-03-01

Oxazole, 5-(2-bromo-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-4-methylphenyl)oxazole
• Oxazole, 5-(2-bromo-4-methylphenyl)-
• 5-(2-bromo-4-methylphenyl)-1,3-oxazole

• MDL： MFCD27933771
• Inchi： 1S/C10H8BrNO/c1-7-2-3-8(9(11)4-7)10-5-12-6-13-10/h2-6H,1H3
• InChI Key： ZQNUBXYUKHPBEY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C1=CN=CO1

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on Oxazole, 5-(2-bromo-4-methylphenyl)-

Comprehensive Overview of Oxazole, 5-(2-bromo-4-methylphenyl)- (CAS No. 938461-08-6): Properties, Applications, and Research Insights

Oxazole, 5-(2-bromo-4-methylphenyl)- (CAS No. 938461-08-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The oxazole ring serves as a critical scaffold in medicinal chemistry, often associated with bioactivity, while the 2-bromo-4-methylphenyl substituent enhances its potential for further functionalization. This combination makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 5-(2-bromo-4-methylphenyl)oxazole has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing small-molecule inhibitors targeting enzymes or receptors. Its bromine atom offers a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

The compound’s physicochemical properties, including its molecular weight (C₁₀H₈BrNO) and solubility profile, have been extensively studied to optimize its use in laboratory settings. Analytical techniques like NMR spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to verify its purity and stability. These characteristics align with the growing focus on high-purity intermediates in the fine chemical industry.

From an industrial perspective, Oxazole, 5-(2-bromo-4-methylphenyl)- is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have reduced the environmental footprint of producing such compounds. This aligns with global trends emphasizing eco-friendly manufacturing and reduced waste generation, topics frequently searched by professionals in the field.

Another hotspot for this compound lies in its potential biological activities. Preliminary studies suggest derivatives of 5-(2-bromo-4-methylphenyl)oxazole may exhibit antimicrobial or anti-inflammatory properties, though further clinical validation is required. Such findings resonate with the increasing public interest in novel therapeutics and drug repurposing, especially post-pandemic.

In summary, Oxazole, 5-(2-bromo-4-methylphenyl)- (CAS No. 938461-08-6) represents a versatile and research-driven compound with broad applicability. Its synthesis, functionalization, and potential bioactivity make it a subject of ongoing exploration, reflecting the intersection of organic chemistry, pharmaceutical development, and sustainability—key themes dominating scientific discourse today.